2-(2,3-dihydro-1,4-benzodioxin-2-yl)-N-(2-methoxy-5-methylphenyl)acetamide

• IUPAC Name: 2-(2,3-dihydro-1,4-benzodioxin-3-yl)-N-(2-methoxy-5-methylphenyl)acetamide
• InChI: InChI=1S/C18H19NO4/c1-12-7-8-15(21-2)14(9-12)19-18(20)10-13-11-22-16-5-3-4-6-17(16)23-13/h3-9,13H,10-11H2,1-2H3,(H,19,20)
• InChI Key: QXCSVVSURHBJED-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CC2COC3=CC=CC=C3O2
• Molecular Formula: C18H19NO4
• Molecular Weight: 313.3 g/mol

Description

2-(2,3-dihydro-1,4-benzodioxin-2-yl)-N-(2-methoxy-5-methylphenyl)acetamide is a chemical compound that has been synthesized in recent years. This compound has gained significant attention from the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-N-(2-methoxy-5-methylphenyl)acetamide is not fully understood. However, studies have shown that it binds to the sigma-1 receptor with high affinity and modulates its activity. The sigma-1 receptor is involved in various cellular functions such as calcium signaling, protein synthesis, and ion channel regulation. Modulation of the sigma-1 receptor activity by 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-N-(2-methoxy-5-methylphenyl)acetamide may have downstream effects on these cellular functions.
Biochemical and Physiological Effects:
Studies have shown that 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-N-(2-methoxy-5-methylphenyl)acetamide has various biochemical and physiological effects. It has been shown to increase the release of dopamine and acetylcholine in the brain, which may have implications for the treatment of neurological disorders. It has also been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-N-(2-methoxy-5-methylphenyl)acetamide in lab experiments is its high affinity for the sigma-1 receptor. This makes it a potential candidate for the development of drugs for the treatment of various neurological disorders. However, one of the limitations of using this compound is its low solubility in water, which may make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-N-(2-methoxy-5-methylphenyl)acetamide. One direction is to further investigate its mechanism of action and downstream effects on cellular functions. Another direction is to investigate its potential as a drug for the treatment of neurological disorders. Additionally, further research is needed to improve its solubility in water and to develop more efficient synthesis methods.

Scientific Research Applications

The compound 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-N-(2-methoxy-5-methylphenyl)acetamide has potential applications in various fields of scientific research. One of the most promising applications is in the field of neuroscience. Studies have shown that this compound has a high affinity for the sigma-1 receptor, which is involved in the regulation of various neuronal functions. This makes it a potential candidate for the development of drugs for the treatment of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression.